Cas no 1805935-87-8 (5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805935-87-8
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 4811864
• Update Time: 2025-06-07

5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5N/c9-2-4-1-5(8(12,13)14)6(7(10)11)15-3-4/h1,3,7H,2H2
• InChI Key： BAAGNQFSALPZDN-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805935-87-8) is a highly versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this article, we will delve into the properties, synthesis, and recent advancements in the study of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine.

The molecular structure of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a bromomethyl group at the 5-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 3-position. This intricate arrangement of functional groups imparts unique chemical and physical properties to the compound. The presence of the bromomethyl group makes it an excellent leaving group for various substitution reactions, while the difluoromethyl and trifluoromethyl groups contribute to its stability and reactivity.

In recent years, 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been extensively studied for its potential as a synthetic intermediate in the development of novel pharmaceuticals. One notable application is in the synthesis of fluorinated compounds, which are known for their enhanced biological activity and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression.

The synthetic versatility of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine extends beyond pharmaceutical applications. It has also been explored in the development of agrochemicals, where its unique properties can enhance the efficacy and selectivity of herbicides and pesticides. A recent study in the Journal of Agricultural and Food Chemistry demonstrated the use of this compound as an intermediate in the synthesis of a novel herbicide with improved environmental compatibility and reduced toxicity.

The synthesis of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For example, starting from 2-chloro-3-trifluoropyridine, researchers can introduce a bromomethyl group via a nucleophilic substitution reaction followed by the addition of a difluoromethylation step. Advances in catalytic methods have significantly improved the efficiency and scalability of these synthetic routes.

The physical properties of 5-(Bromomethyl)-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, are crucial for its practical applications. These properties can be fine-tuned through minor modifications to the molecular structure or by altering reaction conditions during synthesis. For instance, adjusting the solvent system or reaction temperature can influence the solubility and stability of the compound, making it more suitable for specific industrial processes.

In addition to its synthetic utility, 5-(Bromomethyl)-2-(difluoromethy l-3-trif luoro methyl pyr id ine) has been investigated for its potential biological activities. Studies have shown that compounds with similar structural features exhibit anti-inflammatory, antiviral, and anticancer properties. For example, research published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound demonstrated significant inhibition against certain viral strains, suggesting its potential as an antiviral agent.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Therefore, efforts are being made to develop greener synthetic methods for producing 5-(Brom ometh yl )-2 -(d ifl uoro meth yl )-3 -(tri fluoro meth yl )pyri dine. Sustainable approaches that minimize waste generation and reduce energy consumption are being explored. One such method involves using environmentally friendly solvents and catalysts that can be recycled or easily disposed of without causing harm to ecosystems.

In conclusion, 5 -(Bro mom eth yl )-2 -(d ifl uoro meth yl )-3 -(tri fluoro meth yl )pyri dine (CAS No. 1805935-87-8) is a highly versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure provides a robust platform for developing novel compounds with enhanced biological activity and improved environmental compatibility. As research continues to advance, we can expect to see even more innovative applications for this remarkable compound.